Cas no 1805666-81-2 (Ethyl 3-cyano-2-difluoromethyl-5-methoxyphenylacetate)

• Product Name: Ethyl 3-cyano-2-difluoromethyl-5-methoxyphenylacetate
• CAS No: 1805666-81-2
• MF: C₁₃H₁₃F₂NO₃
• MW: 269.244030714035
• CID: 4944207
• Update Time: 2025-11-07

Ethyl 3-cyano-2-difluoromethyl-5-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-difluoromethyl-5-methoxyphenylacetate

• Inchi： 1S/C13H13F2NO3/c1-3-19-11(17)6-8-4-10(18-2)5-9(7-16)12(8)13(14)15/h4-5,13H,3,6H2,1-2H3
• InChI Key： GICGCJOFBLNQNC-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(=CC=1CC(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 353
• XLogP3: 2.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-2-difluoromethyl-5-methoxyphenylacetate

Ethyl 3-cyano-2-difluoromethyl-5-methoxyphenylacetate (CAS No. 1805666-81-2): A Comprehensive Overview

Ethyl 3-cyano-2-difluoromethyl-5-methoxyphenylacetate (CAS No. 1805666-81-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the synthesis of bioactive molecules and the exploration of novel therapeutic agents.

The molecular structure of Ethyl 3-cyano-2-difluoromethyl-5-methoxyphenylacetate encompasses several key functional groups that contribute to its reactivity and potential biological activity. The presence of a cyano group (-CN) at the third position and a difluoromethyl group (-CF₂) at the second position introduces electrophilic and electron-withdrawing effects, respectively, which can influence the compound's interactions with biological targets. Additionally, the methoxy group (-OCH₃) at the fifth position enhances its solubility and metabolic stability, making it a valuable intermediate in drug design.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic properties. The incorporation of fluorine atoms into pharmaceutical molecules has been shown to modulate their binding affinity, selectivity, and overall efficacy. Specifically, the difluoromethyl group in Ethyl 3-cyano-2-difluoromethyl-5-methoxyphenylacetate contributes to these advantageous properties, making it a compelling candidate for further investigation.

Current research in the field of medicinal chemistry has highlighted the potential of Ethyl 3-cyano-2-difluoromethyl-5-methoxyphenylacetate as a building block for the synthesis of novel therapeutic agents. Studies have demonstrated its utility in generating derivatives with enhanced bioactivity against various disease targets. For instance, modifications involving the cyano group have been explored for their ability to enhance binding interactions with enzymes and receptors. Similarly, the methoxy group has been investigated for its role in improving solubility and reducing metabolic clearance.

The pharmaceutical industry has increasingly recognized the importance of structural diversity in drug discovery. Ethyl 3-cyano-2-difluoromethyl-5-methoxyphenylacetate fits well within this paradigm, offering a versatile scaffold for generating structurally diverse analogs. These analogs can be tailored to optimize pharmacological properties such as potency, selectivity, and pharmacokinetic behavior. The compound's unique structural features make it an attractive candidate for further exploration in high-throughput screening campaigns and virtual ligand docking studies.

Advances in synthetic methodologies have also contributed to the growing interest in Ethyl 3-cyano-2-difluoromethyl-5-methoxyphenylacetate. Modern synthetic techniques allow for efficient and scalable production of this compound, enabling researchers to explore its potential applications more effectively. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in modifying its structure and expanding its chemical space.

The biological activity of Ethyl 3-cyano-2-difluoromethyl-5-methoxyphenylacetate has been studied across various disease models. Initial findings suggest that derivatives of this compound exhibit promising activity against targets relevant to cancer, inflammation, and infectious diseases. For example, modifications targeting the cyano group have shown potential in inhibiting key enzymes involved in tumor growth and progression. Additionally, derivatives with optimized methoxy group positioning have demonstrated improved anti-inflammatory effects.

In conclusion, Ethyl 3-cyano-2-difluoromethyl-5-methoxyphenylacetate (CAS No. 1805666-81-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the presence of a cyano group, a difluoromethyl group, and a methoxy group, make it a valuable intermediate for generating bioactive molecules with enhanced pharmacological properties. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a key player in modern drug discovery efforts.